Cas no 5906-87-6 (N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide)

• Product Name: N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
• CAS No: 5906-87-6
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 1616347
• PubChem ID: 766790
• Update Time: 2025-04-21

N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-10,11-dihydro-5H-dibenzo[b,f]azepine-5-carboxamide
• 10,11-Dihydro-dibenzo[b,f]azepine-5-carboxylic acid diethylamide
• 5H-Dibenz[b,f]azepine-5-carboxamide, N,N-diethyl-10,11-dihydro-
• STK833462
• AKOS000548917
• SR-01000425816-1
• AB00100462-01
• 5906-87-6
• Cambridge id 5906876
• DTXSID20974517
• CBMicro_036389
• SR-01000425816
• HMS646B17
• N,N-diethyl-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
• CCG-105875
• BIM-0036388.P001
• ChemDiv1_020807

• Inchi： 1S/C19H22N2O/c1-3-20(4-2)19(22)21-17-11-7-5-9-15(17)13-14-16-10-6-8-12-18(16)21/h5-12H,3-4,13-14H2,1-2H3
• InChI Key： AEANITORMLRREI-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)N1C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

• Exact Mass: 294.17336
• Monoisotopic Mass: 294.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• XLogP3: 3.9

Experimental Properties

• Density: 1.119
• Boiling Point: 410.6°C at 760 mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.59
• PSA: 23.55